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Compound of Interest

Compound Name: 2-Hydroxycyclohexan-1-one

Cat. No.: B1217906

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxycyclohexan-1-one, also known as Adipoin, is a secondary alpha-hydroxy ketone.[1]
This bifunctional organic compound is a valuable intermediate in various synthetic pathways,
owing to the reactivity of its hydroxyl and ketone functional groups.[1] Its structural framework
makes it a key precursor in the synthesis of a range of molecules, from fine chemicals to
pharmacologically active agents.[1] This guide provides a comprehensive overview of its
chemical and physical properties, synthesis methodologies, and its role in organic synthesis.

Chemical and Physical Properties

The fundamental properties of 2-Hydroxycyclohexan-1-one are summarized below. It is
important to note that this compound can exist as a dimer.[1]

Table 1: Identifiers and Basic Properties
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Property Value Source(s)

IUPAC Name 2-hydroxycyclohexan-1-one [1]

CAS Number 533-60-8 [1]
Adipoin, 2-

Synonyms Hydroxycyclohexanone, 2- [1]

Hydroxy-1-cyclohexanone

Molecular Formula Cé6H1002 [1]

Molecular Weight 114.14 g/mol [1]

INChl=1S/C6H1002/c7-5-3-1-
InChl [1]
2-4-6(5)8/h5,7H,1-4H2

ODZTXUXIYGJILMC-
InChlKey [1]
UHFFFAOYSA-N

SMILES C1CCC(=0)C(C1)0 [1]

Table 2: Physical and Chemical Data

Property Value Unit Source(s)

Standard Gibbs Free
Energy of Formation -235.32 kJ/mol [2]
(AfG®)

Enthalpy of Formation
at Standard -402.78 kJ/mol [2]
Conditions (AfH°gas)

Kovats Retention
Index (Standard non- 955, 971 [1]

polar)

Kovats Retention
1643 [1]
Index (Standard polar)

Synthesis Methodologies
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Several synthetic routes to 2-Hydroxycyclohexan-1-one have been established, primarily
involving oxidation or halogenation followed by hydrolysis.

Oxidative Strategies

Oxidative methods offer direct pathways to 2-Hydroxycyclohexan-1-one from various

precursors.

o Peroxide-Mediated Oxidation: A notable method involves the oxidation of cyclohexanone
using a 30% aqueous solution of hydrogen peroxide (H20:2). This reaction is catalyzed by
sodium tungstate (NazW0QOa4-2H20) and proceeds under mild conditions (50-70°C) in water or
acetic acid, yielding the product in 50-65% yields. This approach is advantageous due to its
avoidance of heavy metals.[1]

Halogenation and Hydrolysis

A common route to 2-hydroxy-cyclohexanone involves the hydrolysis of a 2-halo-
cyclohexanone precursor.

e Bromination and Hydrolysis: This process involves the bromination of cyclohexanone in an
agueous or aqueous-organic medium at a temperature up to 50°C and a pH between 0 and
4. The resulting 2-bromo-cyclohexanone is then hydrolyzed without intermediate isolation
using an alkaline compound at a pH above 7.5 and a temperature of up to 100°C.[3]

Experimental Protocols and Workflows

While detailed, step-by-step protocols are often proprietary, the following represents a
generalized workflow for the synthesis of 2-Hydroxycyclohexan-1-one via bromination and
subsequent hydrolysis, based on established chemical principles.
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General Experimental Workflow for 2-Hydroxycyclohexan-1-one Synthesis
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Caption: General workflow for the synthesis of 2-Hydroxycyclohexan-1-one.
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Reactivity and Role as a Synthetic Intermediate

2-Hydroxycyclohexan-1-one is a versatile precursor in organic synthesis. Its bifunctional
nature allows for a variety of chemical transformations, making it a valuable building block for
more complex molecules.[1]

Key applications include:

e Production of Pyrocatechol: It serves as a precursor in the synthesis of pyrocatechol and its
derivatives.[1]

» Synthesis of Tetrahydrocarbazole Derivatives: The compound is a key intermediate in the
synthesis of tetrahydrocarbazoles, which are precursors for substituted carbazoles.[1]

e Precursor for Ketamine Analogs: Derivatives of 2-Hydroxycyclohexan-1-one are important
intermediates in the synthesis of anesthetic compounds like ketamine analogs.[1]

The following diagram illustrates its central role as a synthetic intermediate.

Role of 2-Hydroxycyclohexan-1-one as a Synthetic Intermediate
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Caption: Role as a versatile synthetic intermediate.

Biological Activity and Signaling Pathways
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Currently, there is limited information available in the public domain regarding the specific
involvement of 2-Hydroxycyclohexan-1-one in cellular signaling pathways. Its primary
described biological role is as a substrate for the enzyme 2-hydroxycyclohexanone 2-
monooxygenase. This enzyme catalyzes the oxidation of 2-hydroxycyclohexan-1-one to 6-
hydroxyhexan-6-olide in the presence of NADPH and oxygen.

Safety and Handling

2-Hydroxycyclohexan-1-one is classified as a flammable solid that causes skin and serious
eye irritation. It may also cause respiratory irritation.[1][4]

Table 3: GHS Hazard Information

Hazard Statement Code Description Source(s)
Flammable solids H228 Flammable solid [1][4]
Skin o

o H315 Causes skin irritation [1][4]
corrosion/irritation
Serious eye Causes serious eye

o H319 N [11[4]

damage/eye irritation irritation

Specific target organ

toxicity, single May cause respirato
S H335 e PR gy

exposure; Respiratory irritation

tract irritation

Standard laboratory safety protocols should be followed when handling this compound,
including the use of personal protective equipment such as gloves and safety glasses. It should
be stored in a cool, dry, and well-ventilated area away from sources of ignition.[5]

Spectroscopic Data

While comprehensive spectral data is not readily available in public databases, references to
GC-MS, NMR, and FTIR spectra exist, indicating that standard analytical techniques are
applicable for the characterization of this compound.[6]

Conclusion
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2-Hydroxycyclohexan-1-one (CAS 533-60-8) is a fundamentally important alpha-hydroxy
ketone with significant applications as a synthetic intermediate. Its established synthesis routes
and versatile reactivity make it a valuable compound for researchers in organic chemistry and
drug development. Further investigation into its biological activities and potential roles in
signaling pathways could unveil new applications for this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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